Cas no 1240256-86-3 (3-fluoro-5-(pentafluoro-λ6-sulfanyl)benzoic Acid)

• Product Name: 3-fluoro-5-(pentafluoro-λ6-sulfanyl)benzoic Acid
• CAS No: 1240256-86-3
• MF: C₇H₄F₆O₂S
• MW: 266.160881996155
• CID: 1216333
• PubChem ID: 66523461
• Update Time: 2025-04-20

3-fluoro-5-(pentafluoro-λ6-sulfanyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(pentafluoro-λ6-sulfanyl)benzoic acid
• 3-Fluoro-5-(pentafluorosulfur)benzoic acid
• SCHEMBL15123023
• 1448319-13-8
• 3-Fluoro-5-(pentafluoro-l6-sulfaneyl)benzoic acid
• E?-sulfanyl)benzoic acid
• 3-FLUORO-5-(PENTAFLUORO-??-SULFANYL)BENZOIC ACID
• JS-4078
• MFCD16652421
• 3-fluoro-5-(pentafluoro-lambda6-sulfanyl)benzoic acid
• 3-fluoro-5-(pentafluoro-
• 3-fluoro-5-(pentafluoro-lambda6-sulphanyl)benzoic acid
• 3-Fluoro-5-(pentafluorothio)benzoic acid
• 1240256-86-3
• AKOS015956877
• WQRFQFPUMUJGOL-UHFFFAOYSA-N
• 3-fluoro-5-(pentafluoro-λ6-sulfanyl)benzoic Acid

• Inchi： 1S/C7H4F6O2S/c8-5-1-4(7(14)15)2-6(3-5)16(9,10,11,12)13/h1-3H,(H,14,15)
• InChI Key： WQRFQFPUMUJGOL-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C(=O)O)C=1)F)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 265.98361951g/mol
• Monoisotopic Mass: 265.98361951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 38.3Ų